6-methyl-5-[4-(pentyloxy)anilino]-1,2,4-triazin-3(2H)-one

• Molecular Formula: C15H20N4O2
• Molecular Weight: 288.34 g/mol
• IUPAC Name: 6-methyl-5-(4-pentoxyanilino)-2H-1,2,4-triazin-3-one
• InChI: InChI=1S/C15H20N4O2/c1-3-4-5-10-21-13-8-6-12(7-9-13)16-14-11(2)18-19-15(20)17-14/h6-9H,3-5,10H2,1-2H3,(H2,16,17,19,20)
• InChI Key: PACUJVYHVHGNMC-UHFFFAOYSA-N
• SMILES: CCCCCOC1=CC=C(C=C1)NC2=NC(=O)NN=C2C

Description

6-methyl-5-[4-(pentyloxy)anilino]-1,2,4-triazin-3(2H)-one, also known as MPAO, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

6-methyl-5-[4-(pentyloxy)anilino]-1,2,4-triazin-3(2H)-one has been studied extensively for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. It has been shown to exhibit anticancer, antifungal, and antibacterial properties, making it a promising candidate for the development of new drugs. Additionally, 6-methyl-5-[4-(pentyloxy)anilino]-1,2,4-triazin-3(2H)-one has been investigated for its potential use as a fluorescent probe for detecting DNA damage and as a catalyst for organic reactions.

Mechanism of Action

The mechanism of action of 6-methyl-5-[4-(pentyloxy)anilino]-1,2,4-triazin-3(2H)-one is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins that are involved in cell growth and proliferation. For example, 6-methyl-5-[4-(pentyloxy)anilino]-1,2,4-triazin-3(2H)-one has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and repair. This inhibition leads to the accumulation of DNA damage, ultimately resulting in cell death.
Biochemical and Physiological Effects
6-methyl-5-[4-(pentyloxy)anilino]-1,2,4-triazin-3(2H)-one has been shown to have a range of biochemical and physiological effects, depending on the specific application and concentration used. In cancer cells, 6-methyl-5-[4-(pentyloxy)anilino]-1,2,4-triazin-3(2H)-one has been shown to induce apoptosis, or programmed cell death, through the activation of various signaling pathways. Additionally, 6-methyl-5-[4-(pentyloxy)anilino]-1,2,4-triazin-3(2H)-one has been shown to inhibit the growth of certain fungi and bacteria by disrupting their cell membranes and metabolic processes.

Advantages and Limitations for Lab Experiments

One advantage of using 6-methyl-5-[4-(pentyloxy)anilino]-1,2,4-triazin-3(2H)-one in lab experiments is its relatively simple synthesis method, which allows for large-scale production of the compound. Additionally, 6-methyl-5-[4-(pentyloxy)anilino]-1,2,4-triazin-3(2H)-one exhibits a high degree of selectivity and potency, making it a promising candidate for drug development. However, one limitation of 6-methyl-5-[4-(pentyloxy)anilino]-1,2,4-triazin-3(2H)-one is its low solubility in water, which can make it difficult to work with in certain applications.

Future Directions

There are several future directions for research on 6-methyl-5-[4-(pentyloxy)anilino]-1,2,4-triazin-3(2H)-one. One area of interest is the development of new drugs based on the structure of 6-methyl-5-[4-(pentyloxy)anilino]-1,2,4-triazin-3(2H)-one, which may exhibit improved efficacy and safety profiles. Additionally, further investigation into the mechanism of action of 6-methyl-5-[4-(pentyloxy)anilino]-1,2,4-triazin-3(2H)-one may provide insights into the underlying causes of various diseases and lead to the development of new therapeutic targets. Finally, the use of 6-methyl-5-[4-(pentyloxy)anilino]-1,2,4-triazin-3(2H)-one as a fluorescent probe for detecting DNA damage may have important applications in cancer diagnosis and treatment.

Synthesis Methods

The synthesis of 6-methyl-5-[4-(pentyloxy)anilino]-1,2,4-triazin-3(2H)-one involves a series of chemical reactions, starting with the reaction of 4-(pentyloxy)aniline with methyl isocyanate to form 6-methyl-5-[4-(pentyloxy)anilino]-1,2,4-triazin-3(2H)-one. The reaction is carried out in the presence of a catalyst, such as triethylamine, at a specific temperature and pressure. The resulting compound is then purified using various techniques, such as recrystallization or column chromatography.